molecular formula C13H13N3O3 B6419182 N-cyclopropyl-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide CAS No. 688773-41-3

N-cyclopropyl-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide

Cat. No. B6419182
CAS RN: 688773-41-3
M. Wt: 259.26 g/mol
InChI Key: UYMSTIHTRQSJMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-cyclopropyl-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide (NCTA) is an organic compound with a wide variety of uses in scientific research and laboratory experiments. It is a cyclic compound with a cyclopropyl group attached to a quinazoline ring. NCTA is a versatile compound with a wide range of applications in the fields of biochemistry, physiology, and pharmacology.

Scientific Research Applications

N-cyclopropyl-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide has a wide range of applications in scientific research. It is used as an inhibitor of several enzymes, including proteases and proteasome. It is also used as an inhibitor of protein kinases, such as c-Src and p38 MAPK. N-cyclopropyl-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide has also been used to study the biochemical and physiological effects of drugs, as well as to study the structure and function of proteins.

Mechanism of Action

N-cyclopropyl-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide binds to and inhibits the activity of several enzymes and proteins. It binds to the active site of the enzyme and blocks the binding of the substrate, thus preventing the enzyme from catalyzing the reaction. In the case of protein kinases, N-cyclopropyl-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide binds to the ATP binding site and inhibits the activity of the enzyme.
Biochemical and Physiological Effects
N-cyclopropyl-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including proteases and proteasome. It has also been shown to inhibit the activity of protein kinases, such as c-Src and p38 MAPK. In addition, N-cyclopropyl-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide has been shown to modulate the activity of certain receptors, such as the serotonin receptor.

Advantages and Limitations for Lab Experiments

N-cyclopropyl-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize. In addition, it is a highly stable compound, with a long shelf life. However, N-cyclopropyl-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide has some limitations. It is not water soluble, which can make it difficult to work with in aqueous solutions. In addition, it can be toxic at high concentrations, so it should be handled with care.

Future Directions

There are several potential future directions for the use of N-cyclopropyl-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide in scientific research. It could be used to study the structure and function of proteins, as well as to study the biochemical and physiological effects of drugs. In addition, N-cyclopropyl-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide could be used to develop new inhibitors of enzymes, such as proteases and protein kinases. It could also be used to study the effects of environmental pollutants on biochemical and physiological processes. Finally, N-cyclopropyl-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide could be used to develop new drugs and therapeutics.

Synthesis Methods

N-cyclopropyl-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide can be synthesized from the reaction of 2,4-dioxo-1,2,3,4-tetrahydroquinazoline and cyclopropyl acetamide. The reaction is catalyzed by a base such as sodium hydroxide or potassium hydroxide. The reaction is conducted in an aqueous solution at a temperature of 80°C for 1-2 hours. The reaction yields a white solid product, which is then purified by crystallization.

properties

IUPAC Name

N-cyclopropyl-2-(2,4-dioxo-1H-quinazolin-3-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H13N3O3/c17-11(14-8-5-6-8)7-16-12(18)9-3-1-2-4-10(9)15-13(16)19/h1-4,8H,5-7H2,(H,14,17)(H,15,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UYMSTIHTRQSJMF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1NC(=O)CN2C(=O)C3=CC=CC=C3NC2=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H13N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

259.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-cyclopropyl-2-(2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.